N-(3-chlorobenzyl)-6-(3-methyl-1H-pyrazol-1-yl)nicotinamide

• IUPAC Name: N-[(3-chlorophenyl)methyl]-6-(3-methylpyrazol-1-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C17H15ClN4O/c1-12-7-8-22(21-12)16-6-5-14(11-19-16)17(23)20-10-13-3-2-4-15(18)9-13/h2-9,11H,10H2,1H3,(H,20,23)
• InChI Key: NISUYDACULGRPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=NC=C(C=C2)C(=O)NCC3=CC(=CC=C3)Cl
• Molecular Formula: C17H15ClN4O
• Molecular Weight: 326.8 g/mol

Description

Physical And Chemical Properties Analysis

The molecular formula of this compound is C17H15ClN4O and it has a molecular weight of 326.78. Another similar compound, 1-(3-Chlorobenzyl)-5-methyl-1H-pyrazol-3-amine, has a molecular weight of 221.68 and a molecular formula of C11H12ClN3. The latter compound has a boiling point of 401.5±40.0 ℃ at 760 mmHg and a density of 1.3±0.1 g/cm 3.

Scientific Research Applications

Nicotinamide Derivatives in Biological Systems

Research on nicotinamide derivatives, including compounds like N-(3-chlorobenzyl)-6-(3-methyl-1H-pyrazol-1-yl)nicotinamide, has highlighted their significance across various biological systems. Nicotinamide and its derivatives have been explored for their role in mammals, insects, and bacteria, showcasing their potential against conditions like pellagra through their activity in the body. The metabolic transformation of nicotinamide into nicotinamide methochloride within the mammalian body underscores the compound's biological relevance and its potential therapeutic applications (Ellinger, Fraenkel, & Abdel Kader, 1947).

Antimicrobial and Biological Activity

The synthesis of nicotinamide derivatives, including those involving nicotinic acid and related compounds, has demonstrated antimicrobial properties against a spectrum of bacterial and fungal species. This indicates the potential of such derivatives, including this compound, in developing new antimicrobial agents with specific activity profiles (Patel & Shaikh, 2010).

Structural and Energetic Analysis

Investigations into the structural and energetic aspects of nicotinamide and its derivatives have revealed the importance of molecular assembly and interaction patterns in determining their biological activities. Such studies contribute to a deeper understanding of how compounds like this compound interact at the molecular level, influencing their therapeutic potential and guiding the design of more effective derivatives (Jarzembska et al., 2017).

Inhibition and Enzymatic Studies

Research focusing on the inhibitory effects of nicotinamide derivatives on specific enzymes has provided insights into their potential therapeutic applications. By examining the interaction between these compounds and target enzymes, scientists can identify promising candidates for drug development, including those aimed at treating metabolic and chronic diseases characterized by abnormal enzyme activity (Neelakantan et al., 2017).